Differential Carcinostatic Activity of 7-Hydroxyhexadecanoic Acid (ωH16:0) Versus Shorter-Chain and Unsaturated ω-Hydroxy Fatty Acid Analogs
In Ehrlich ascites tumor cells, hydroxyhexadecanoic acid (ωH16:0; 7-hydroxyhexadecanoic acid as the saturated C16:0 regioisomer) exhibits appreciable carcinostatic activity at 100 µM, whereas hydroxydodecanoic acid (ωH12:0) and hydroxyhexadecenoic acid (ωH16:1) are scarcely carcinostatic under identical conditions. Intracellular uptake of ωH16:0 is 3.4 pg/cell, which is 1.8-fold higher than ωH15:0 (2.8 pg/cell) and correlates with its superior efficacy [1]. This quantitative uptake-efficacy relationship is specific to saturated ω-hydroxy fatty acids and is lost with unsaturation [1].
vs ωH15:0 2.8 pg/cell
1.21-fold difference; ωH12:0/ωH16:1 scarcely active
| Evidence Dimension | Carcinostatic activity and intracellular uptake in tumor cells |
|---|---|
| Target Compound Data | ωH16:0 (7-hydroxyhexadecanoic acid regioisomer): appreciable carcinostatic activity at 100 µM; intracellular uptake 3.4 pg/cell |
| Comparator Or Baseline | ωH15:0: weak carcinostatic activity at 100 µM, uptake 2.8 pg/cell; ωH12:0 and ωH16:1: scarcely carcinostatic at 100 µM |
| Quantified Difference | ωH16:0 uptake 1.21-fold higher than ωH15:0; ωH16:0 activity appreciable vs ωH12:0/ωH16:1 scarcely active |
| Conditions | Ehrlich ascites tumor cells; WST-1 mitochondrial dehydrogenase assay and trypan blue exclusion; 100 µM dose |
Why This Matters
Demonstrates that chain length and saturation of hydroxyhexadecanoic acid regioisomers directly govern both cellular uptake and bioactivity, making ωH16:0 (the 7-hydroxy regioisomer family) a demonstrably more active scaffold than shorter-chain or unsaturated analogs for cell-based cancer studies.
- [1] Enhancement of carcinostatic activity of ω-hydroxy fatty acids by their esterification through increased uptake into tumor cells. Oncol Rep. 2004;11(4):857-863. View Source
